Cas no 102532-71-8 (Copper(1+),bis[1,2-ethenediylbis[diphenylphosphine-kP]]-, chloride, (T-4)- (9CI))

Copper(1+),bis[1,2-ethenediylbis[diphenylphosphine-kP]]-, chloride, (T-4)- (9CI) structure
102532-71-8 structure
Product Name:Copper(1+),bis[1,2-ethenediylbis[diphenylphosphine-kP]]-, chloride, (T-4)- (9CI)
CAS No:102532-71-8
MF:C52H44ClCuP4
MW:891.799817085266
CID:171817
PubChem ID:6442090
Update Time:2025-04-19

Copper(1+),bis[1,2-ethenediylbis[diphenylphosphine-kP]]-, chloride, (T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Copper(1+),bis[1,2-ethenediylbis[diphenylphosphine-kP]]-, chloride, (T-4)- (9CI)
    • bis-(1,2-bis(diphenylphosphino)ethene)Cu(I)
    • copper(1+),[(Z)-2-diphenylphosphanylethenyl]-diphenylphosphane,chloride
    • (Cu(cis-Ph2PCHCHPPh2)2)Cl
    • AC1O5WK4
    • Copper(1+), bis(1,2-ethenediylbis(diphenylphosphine)-P,P')-, chloride, (T-4)-
    • Cu(I)(Dppey)(2)Cl
    • Cu-Dppey
    • copper(1+);[(Z)-2-diphenylphosphanylethenyl]-diphenylphosphane;chloride
    • 102532-71-8
    • Inchi: 1S/2C26H22P2.ClH.Cu/c2*1-5-13-23(14-6-1)27(24-15-7-2-8-16-24)21-22-28(25-17-9-3-10-18-25)26-19-11-4-12-20-26;;/h2*1-22H;1H;/q;;;+1/p-1/b2*22-21-;;
    • InChI Key: AKHFFYYBPVNANG-KHUJRMENSA-M
    • SMILES: [Cu+].[Cl-].P(/C=C\P(C1C=CC=CC=1)C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(/C=C\P(C1C=CC=CC=1)C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 845.7937
  • Monoisotopic Mass: 890.137801
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 12
  • Complexity: 371
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 546.8°Cat760mmHg
  • Flash Point: 302.7°C
  • PSA: 0
  • LogP: 8.44830
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